Cas no 2795-76-8 ((4-Chlorophenyl)(4-fluorophenyl)methanol)

• Product Name: (4-Chlorophenyl)(4-fluorophenyl)methanol
• CAS No: 2795-76-8
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD11097014
• CID: 1039170
• PubChem ID: 12634874
• Update Time: 2025-04-24

(4-Chlorophenyl)(4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(4-fluorophenyl)methanol
• CS-0450220
• BS-27881
• MFCD11097014
• G32133
• DTXSID90505155
• SCHEMBL1349994
• 2795-76-8
• JCIWCQYNVZQYRV-UHFFFAOYSA-N
• DB-145942
• EN300-6487954
• Z513748692
• (4-chlorophenyl)-(4-fluorophenyl)methanol
• CAA79576

• MDL： MFCD11097014
• Inchi： 1S/C13H10ClFO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8,13,16H
• InChI Key： JCIWCQYNVZQYRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 236.0404208g/mol
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-Chlorophenyl)(4-fluorophenyl)methanol

Compound CAS No. 2795-76-8: (4-Chlorophenyl)(4-fluorophenyl)methanol

The compound with CAS number 2795-76-8, commonly referred to as (4-Chlorophenyl)(4-fluorophenyl)methanol, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which consists of a methanol group attached to two aromatic rings, one substituted with a chlorine atom and the other with a fluorine atom. The presence of these halogen substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and industrial settings.

Recent studies have highlighted the potential of (4-Chlorophenyl)(4-fluorophenyl)methanol in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, where its halogenated aromatic rings facilitate key chemical reactions. For instance, the chlorine and fluorine substituents can act as directing groups in nucleophilic aromatic substitution reactions, enabling the construction of complex molecular architectures. This makes it an essential building block in medicinal chemistry, particularly in the design of potential drug candidates targeting various therapeutic areas.

In addition to its role in drug discovery, (4-Chlorophenyl)(4-fluorophenyl)methanol has been investigated for its applications in materials science. Its ability to form stable intermediates under specific reaction conditions has led to its use in the synthesis of high-performance polymers and organic semiconductors. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity and reactivity.

The physical properties of (4-Chlorophenyl)(4-fluorophenyl)methanol are well-documented, with a melting point of approximately -30°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under normal storage conditions further enhances its utility in both laboratory and industrial settings.

From a toxicological perspective, (4-Chlorophenyl)(4-fluorophenyl)methanol has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when handled appropriately, though precautions should be taken to avoid prolonged exposure or inhalation. These findings align with current regulatory standards, ensuring that its use remains safe and compliant with international guidelines.

Looking ahead, the demand for (4-Chlorophenyl)(4-fluorophenyl)methanol is expected to grow as researchers continue to uncover new applications across diverse industries. Its unique combination of chemical reactivity and structural versatility positions it as a key compound in the advancement of modern chemistry. As technology evolves, so too will the innovative uses of this remarkable molecule, solidifying its place as an indispensable component in contemporary scientific research.